Cas no 22958-99-2 (4-Chlorosulfonylphenylacetic Acid)

• Product Name: 4-Chlorosulfonylphenylacetic Acid
• CAS No: 22958-99-2
• MF: C₈H₇ClO₄S
• MW: 234.656780481339
• MDL: MFCD03094677
• CID: 251543
• PubChem ID: 2735819
• Update Time: 2025-09-28

4-Chlorosulfonylphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Chlorosulfonyl)phenyl)acetic acid
• 4-Chlorosulfonylphenylacetic Acid
• [4-(Chlorosulfonyl)phenyl]acetic acid
• 2-(4-chlorosulfonylphenyl)acetic acid
• 4-(chlorosulfonyl)Benzeneacetic acid
• 4-(Chlorosulphonyl)phenylacetic acid
• Benzeneacetic acid,4-(chlorosulfonyl)-
• (4-Chlorsulfonyl-phenyl)-essigsaeure
• phenylacetic-4-sulphonyl chloride
• Phenylessigsaeure-sulfochlorid-(4)
• EN300-41606
• 4-(Chlorosulphonyl)phenylacetic acid, tech grade
• SCHEMBL164742
• 22958-99-2
• 2-[4-(chlorosulfonyl)phenyl]acetic acid
• (4-chlorosulfonyl-phenyl)-acetic acid
• MFCD03094677
• CS-0206360
• AKOS000196221
• SY173734
• 4-chlorosulfonylphenylacetic acid, AldrichCPR
• BS-13952
• Z316122636
• [4-(CHLOROSULFONYL)PHENYL]ACETICACID
• FT-0664980
• DTXSID90370966
• Benzeneacetic acid, 4-(chlorosulfonyl)-
• J-014918
• G30746
• DA-22265

• MDL： MFCD03094677
• Inchi： 1S/C8H7ClO4S/c9-14(12,13)7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： FQSSPHAFXLRJBR-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 233.97500
• Monoisotopic Mass: 233.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8A^2

Experimental Properties

• Melting Point: 134-136°C
• PSA: 79.82000
• LogP: 2.32200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides